N-(4-{[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]sulfamoyl}phenyl)butanamide

• IUPAC Name: N-[4-[(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)sulfamoyl]phenyl]butanamide
• InChI: InChI=1S/C21H27N3O5S2/c1-3-6-21(25)22-17-8-11-19(12-9-17)31(28,29)23-18-10-13-20-16(15-18)7-5-14-24(20)30(26,27)4-2/h8-13,15,23H,3-7,14H2,1-2H3,(H,22,25)
• InChI Key: CNTOZVALSKBBGY-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)N(CCC3)S(=O)(=O)CC
• Molecular Formula: C21H27N3O5S2
• Molecular Weight: 465.6 g/mol

Description

This compound is a sulfonamide derivative. Sulfonamides are a group of compounds that have been widely used in various fields, including medicine and chemistry. They possess many types of biological activities such as antibacterial, hypoglycemic, diuretic, and antiglaucoma. Many structurally novel sulfonamide derivatives have been reported to show significant antitumor activity.

Synthesis Analysis

The synthesis of sulfonamide derivatives often involves the reaction of a sulfonyl chloride with an amine. The exact synthesis process for this specific compound isn’t available in the sources I found.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups and the conditions under which the reactions are carried out. Sulfonamides, for example, can undergo a variety of reactions, including hydrolysis, oxidation, and reduction.